(+/-)-5-(1-Bromo-2-methyl-propyl)-2,4-dichloro-pyrimidine

• Molecular Formula: C8H9BrCl2N2
• Molecular Weight: 283.98 g/mol
• IUPAC Name: 5-(1-bromo-2-methylpropyl)-2,4-dichloropyrimidine
• InChI: InChI=1S/C8H9BrCl2N2/c1-4(2)6(9)5-3-12-8(11)13-7(5)10/h3-4,6H,1-2H3
• InChI Key: BOEXKPNLAHNIJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CN=C(N=C1Cl)Cl)Br

Description

(+/-)-5-(1-Bromo-2-methyl-propyl)-2,4-dichloro-pyrimidine is a useful research compound. Its molecular formula is C8H9BrCl2N2 and its molecular weight is 283.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(±)-1-(2,4-Dichloro-pyrimidin-5-yl)-2-methyl-propan-1-ol (0.18 g; 0.83 mmol) (from Example 11a supra) was combined with N,N-diisopropyl-ethylamine (0.37 mL; 2.10 mmol) (Aldrich) and a small volume of dibromomethane (50 μL) (Aldrich) to help solubilize the mixture. Only a small amount of material remained insoluble. Neat phosphorus oxybromide (0.22 g; 0.85 mmol) (Aldrich) was added in one portion. Reaction mixture was stirred for 10 minutes and then partitioned between ethyl acetate and water. The organic phase was washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated. Purification by flash chromatography (Biotage 12M) gave (±)-5-(1-bromo-2-methyl-propyl)-2,4-dichloro-pyrimidine as a colorless oil. (Yield 79.5 mg; 33.7%).